3-[4-(Prop-2-EN-1-YL)piperazin-1-YL]propan-1-amine

• IUPAC Name: 3-(4-prop-2-enylpiperazin-1-yl)propan-1-amine
• InChI: InChI=1S/C10H21N3/c1-2-5-12-7-9-13(10-8-12)6-3-4-11/h2H,1,3-11H2
• InChI Key: QVQMPYMOTYDNMO-UHFFFAOYSA-N
• Canonical SMILES: C=CCN1CCN(CC1)CCCN
• Molecular Formula: C10H21N3
• DSSTOX Substance ID: DTXSID20604140
• Molecular Weight: 183.29 g/mol
• CAS No.: 79511-48-1

Description

“3-[4-(Prop-2-EN-1-YL)piperazin-1-YL]propan-1-amine” is a chemical compound. It is a structurally modified derivative of piperazine. Piperazine derivatives have a wide range of biological activities such as antiviral, antipsychotic, antimicrobial, anti-HIV-1, and MC4 receptor agonistic activity.

Synthesis Analysis

The compound can be synthesized through a multi-step procedure. For example, a series of novel derivatives were synthesized by the reductive amination of a precursor with different substituted aromatic aldehydes using sodium cyanoborohydride in methanol.

Molecular Structure Analysis

The structure of the compound can be characterized by IR, 1H NMR, 13C NMR, and mass spectral technique. For instance, one of the derivatives has a 1H NMR spectrum with δ, ppm: 3.52 t (4H, J = 5.1 Hz), 3.87 s (6H), 4.00 t (4H, J = 5.1 Hz), 7.47 m (1H, H arom), 7.59 m (1H, H arom), 8.07 m (1H, H arom), 8.15 d (1H, J = 8.1 Hz, H arom).

Chemical Reactions Analysis

The compound and its derivatives can participate in various chemical reactions. For instance, they can be used as precursors in the synthesis of other compounds.

Physical and Chemical Properties Analysis

The physical and chemical properties of the compound can be determined by various techniques. For example, one of the derivatives is a white crystalline solid with a melting point of 160–162°C.

Synthesis routes and methods I

Procedure details

To a solution of N-[3-(4-allyl-1-piperazinyl)propyl]phthalimide (35.6 g) in ethanol (400 ml) was added 100% hydrazine hydrate (14.3 g). The resulting mixture was refluxed with stirring for 2.5 hours. The reaction mixture was cooled and then filtered. The filter cake was washed with ethanol. The filtrate and washing were combined and evaporated under reduced pressure. The residual oil was subjected to column chromatigraphy (aluminum oxide), eluting with a mixture of chloroform and methanol (10:1). The fractions containing the object compound were collected and then evaporated under reduced pressure to give an oil of 3-(4-allyl-1-piperazinyl)propylamine (18.8 g).

Synthesis routes and methods II

Procedure details